Cas no 2561517-87-9 ([1-[[(3R)-3-fluoropyrrolidin-1-yl]methyl]cyclopropyl]methanol)

• Product Name: [1-[[(3R)-3-fluoropyrrolidin-1-yl]methyl]cyclopropyl]methanol
• CAS No: 2561517-87-9
• MF: C₉H₁₆FNO
• MW: 173.23
• MDL: MFCD34182631
• CID: 5109297
• PubChem ID: 155348589
• Update Time: 2026-03-03

[1-[[(3R)-3-fluoropyrrolidin-1-yl]methyl]cyclopropyl]methanol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 1-[[(3R)-3-fluoro-1-pyrrolidinyl]methyl]-
• [1-[[(3R)-3-fluoropyrrolidin-1-yl]methyl]cyclopropyl]methanol
• 2561517-87-9
• SCHEMBL22725332
• PS-19870
• MFCD34182631
• (R)-(1-((3-Fluoropyrrolidin-1-yl)methyl)cyclopropyl)methanol
• AT26314

• MDL： MFCD34182631
• Inchi： 1S/C9H16FNO/c10-8-1-4-11(5-8)6-9(7-12)2-3-9/h8,12H,1-7H2/t8-/m1/s1
• InChI Key： QJQCVYXQIGSXLS-MRVPVSSYSA-N
• SMILES： C1(CN2CC[C@@H](F)C2)(CO)CC1

Computed Properties

• Exact Mass: 173.121592296g/mol
• Monoisotopic Mass: 173.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 23.5Ų

Additional information on [1-[[(3R)-3-fluoropyrrolidin-1-yl]methyl]cyclopropyl]methanol

Professional Introduction to [1-[[(3R)-3-fluoropyrrolidin-1-yl]methyl]cyclopropyl)methanol (CAS No. 2561517-87-9)

[1-[[(3R)-3-fluoropyrrolidin-1-yl]methyl]cyclopropyl)methanol] is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2561517-87-9, represents a novel molecular scaffold with potential applications in the development of innovative therapeutic agents. Its unique structural features, particularly the presence of a fluoropyrrolidinyl moiety and a cyclopropyl group, make it an intriguing candidate for further investigation.

The structural composition of [1-[[(3R)-3-fluoropyrrolidin-1-yl]methyl]cyclopropyl)methanol] is characterized by a chiral center at the (3R) configuration of the pyrrolidine ring. This stereochemical feature is crucial for its biological activity, as enantiomeric purity can significantly influence pharmacokinetic and pharmacodynamic properties. The compound's molecular architecture also incorporates a cyclopropyl substituent, which is known to enhance metabolic stability and binding affinity in various drug candidates.

In recent years, there has been growing interest in fluorinated heterocycles due to their enhanced bioavailability and improved metabolic profiles. The fluoropyrrolidinyl group in [1-[[(3R)-3-fluoropyrrolidin-1-yl]methyl]cyclopropyl)methanol] aligns with this trend, making it a promising candidate for drug discovery. Studies have demonstrated that fluorine atoms can modulate electronic properties and hydrophobicity, thereby influencing receptor interactions and drug efficacy. The cyclopropyl group further contributes to the compound's distinct pharmacophore, potentially enhancing its interaction with biological targets.

Current research in medicinal chemistry has highlighted the importance of rational drug design, where structural modifications are guided by computational modeling and experimental data. The synthesis of [1-[[(3R)-3-fluoropyrrolidin-1-yl]methyl]cyclopropyl)methanol] involves sophisticated organic transformations that require precise control over reaction conditions to achieve high yields and enantiomeric purity. Advances in asymmetric synthesis have enabled the efficient preparation of chiral compounds like this one, which are essential for developing enantiomerically pure drugs.

The potential therapeutic applications of [1-[[(3R)-3-fluoropyrrolidin-1-yl]methyl]cyclopropyl)methanol] are still under exploration, but preliminary studies suggest its relevance in addressing various biological pathways. For instance, the fluoropyrrolidinyl moiety has shown promise in modulating enzyme activity and receptor binding, which could be leveraged for treating neurological disorders or inflammatory conditions. Additionally, the cyclopropyl group may contribute to improved blood-brain barrier penetration, a critical factor for central nervous system therapies.

In vitro and in vivo studies are essential for evaluating the pharmacological properties of this compound. Preliminary data indicate that [1-[[(3R)-3-fluoropyrrolidin-1-yl]methyl]cyclopropyl)methanol] exhibits favorable pharmacokinetic profiles, including good solubility and stability under physiological conditions. These characteristics are crucial for its formulation into effective pharmaceutical products. Furthermore, toxicological assessments are necessary to ensure its safety before moving into clinical trials.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for novel drug candidates like [1-[[(3R)-3-fluoropyrrolidin-1-yl]methyl]cyclopropyl)methanol]. Molecular docking studies have been instrumental in identifying potential binding interactions with target proteins, providing insights into its mechanism of action. These computational approaches complement traditional experimental methods, enabling researchers to design more targeted and efficient synthetic strategies.

The role of fluorine in medicinal chemistry cannot be overstated, as it offers numerous advantages in drug design. The introduction of fluorine atoms can lead to improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic properties. The fluoropyrrolidinyl group in [1-[[(3R)-3-fluoropyrrolidin-1-yl]methyl]cyclopropyl)methanol] exemplifies these benefits, making it a valuable building block for developing next-generation therapeutics.

As research continues to uncover new applications for [1-[[(3R)-3-fluoropyrrolidin-1-yl]methyl]cyclopropyl)methanol], collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into clinical reality. Such partnerships can facilitate the optimization of synthetic routes, preclinical testing, and eventual regulatory approval. The development of innovative drugs requires a multidisciplinary approach, combining expertise from chemistry, biology, pharmacology, and clinical research.

In conclusion, [1-[[(3R)-3-fluoropyrrolidin-1-yl]methyl)cyclopropyl)methanol (CAS No. 2561517-87-9) is a structurally unique compound with significant potential in pharmaceutical applications. Its combination of a chiral center, fluorinated heterocycle, and cyclopropyl substituent makes it an attractive candidate for further investigation. Ongoing research aims to explore its therapeutic potential and optimize its development as a novel therapeutic agent.